Cas no 1261775-57-8 (3-(4-bromo-3-chlorophenyl)propanal)

• Product Name: 3-(4-bromo-3-chlorophenyl)propanal
• CAS No: 1261775-57-8
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 4969678
• PubChem ID: 129959634
• Update Time: 2025-09-24

3-(4-bromo-3-chlorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(4'-Bromo-3'-chlorophenyl)propionaldehyde
• 3-(4-bromo-3-chlorophenyl)propanal

• Inchi： 1S/C9H8BrClO/c10-8-4-3-7(2-1-5-12)6-9(8)11/h3-6H,1-2H2
• InChI Key： CDJBGVRSQPUUIT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 3-(4-bromo-3-chlorophenyl)propanal

Professional Introduction to 3-(4-bromo-3-chlorophenyl)propanal (CAS No. 1261775-57-8)

3-(4-bromo-3-chlorophenyl)propanal, with the chemical formula C₉H₇BrClO, is a significant compound in the field of pharmaceutical and biochemical research. This aldehyde derivative features a unique aromatic ring system substituted with both bromine and chlorine atoms, making it a valuable intermediate in the synthesis of various biologically active molecules. The compound's molecular structure imparts distinct electronic and steric properties that are highly relevant to its potential applications in drug development.

The CAS number 1261775-57-8 provides a unique identifier for this chemical, ensuring precise classification and reference in scientific literature. The presence of both bromine and chlorine substituents on the aromatic ring enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations. These characteristics make 3-(4-bromo-3-chlorophenyl)propanal a versatile building block for medicinal chemists.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from halogenated aromatic compounds. The 4-bromo-3-chlorophenyl moiety, in particular, has been extensively studied for its role in generating bioactive scaffolds. Research has demonstrated that such structures can exhibit potent activity against various targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious disorders. The propanal functional group further contributes to the molecule's reactivity, enabling the formation of diverse pharmacophores.

One of the most compelling aspects of 3-(4-bromo-3-chlorophenyl)propanal is its utility in constructing heterocyclic derivatives. Heterocycles are a cornerstone of modern drug design, with many approved medications featuring these cyclic structures. By incorporating this aldehyde into synthetic pathways, researchers can access a wide range of nitrogen-containing heterocycles that may possess improved pharmacokinetic properties or enhanced binding affinity to biological targets. The bromo and chloro substituents serve as excellent handles for palladium-catalyzed coupling reactions, facilitating the introduction of additional functional groups.

The latest advancements in medicinal chemistry have highlighted the importance of halogenated aromatic aldehydes as key intermediates. For instance, studies have shown that derivatives of 3-(4-bromo-3-chlorophenyl)propanal can be transformed into potent inhibitors of kinases and other enzymes overexpressed in tumor cells. These findings align with the broader trend toward developing targeted therapies that exploit specific molecular vulnerabilities. The compound's ability to undergo selective modifications allows for fine-tuning of its biological activity, making it an attractive candidate for structure-activity relationship (SAR) studies.

Furthermore, the propanal group in this molecule offers opportunities for further derivatization into esters, amides, or other functionalities that can modulate solubility and metabolic stability. Such modifications are critical for optimizing drug candidates for clinical use. Computational modeling has also played a significant role in understanding the interactions between 3-(4-bromo-3-chlorophenyl)propanal derivatives and their biological targets. Molecular docking studies have revealed that subtle changes in the substitution pattern can significantly alter binding affinity and selectivity.

The synthetic accessibility of 3-(4-bromo-3-chlorophenyl)propanal is another factor contributing to its popularity in research settings. Several synthetic routes have been developed to prepare this compound efficiently, often involving multi-step sequences starting from commercially available precursors. These methods typically involve halogenation steps to introduce the bromo and chloro substituents followed by formylation to generate the aldehyde functionality. The optimization of these synthetic protocols has enabled high-yield production suitable for large-scale applications.

In conclusion, 3-(4-bromo-3-chlorophenyl)propanal (CAS No. 1261775-57-8) represents a valuable asset in pharmaceutical research due to its unique structural features and reactivity. The combination of bromine and chlorine substituents on the aromatic ring provides numerous opportunities for further chemical manipulation, while the aldehyde group serves as a versatile handle for constructing biologically active molecules. Recent studies underscore its potential as a precursor for novel therapeutic agents targeting various diseases.